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Abstract
This document outlines a proposed High-Performance Liquid Chromatography (HPLC) method

for the quantitative analysis of Enfenamic acid. As a specific, validated HPLC method for

Enfenamic acid is not readily available in published literature, this application note provides a

comprehensive, theoretical protocol based on established methods for structurally similar

compounds, such as Mefenamic acid. This guide is intended for researchers, scientists, and

professionals in drug development and quality control who require a starting point for

developing and validating a robust analytical method for Enfenamic acid. The proposed

method utilizes reverse-phase chromatography with UV detection, a common and reliable

technique for the analysis of non-steroidal anti-inflammatory drugs (NSAIDs).

Introduction
Enfenamic acid, chemically known as 2-(2-phenylethylamino)benzoic acid, is a non-steroidal

anti-inflammatory agent.[1] Accurate and precise quantification of Enfenamic acid is crucial for

pharmacokinetic studies, formulation development, and quality control of pharmaceutical

products. High-Performance Liquid Chromatography (HPLC) is a powerful analytical technique

that offers high resolution, sensitivity, and specificity, making it an ideal choice for the
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determination of active pharmaceutical ingredients (APIs) like Enfenamic acid. This document

presents a proposed HPLC method, which will require validation by the end-user to ensure its

suitability for the intended application.

Proposed HPLC Method
The proposed method is based on reverse-phase HPLC, which is well-suited for separating

moderately polar to nonpolar compounds like Enfenamic acid. The chromatographic

conditions have been selected based on typical parameters used for the analysis of related

anthranilic acid derivatives.

Chromatographic Conditions
A summary of the proposed chromatographic conditions is presented in Table 1.

Parameter Proposed Condition

Column C18, 250 mm x 4.6 mm, 5 µm

Mobile Phase
Acetonitrile : 0.1% Formic Acid in Water (60:40,

v/v)

Flow Rate 1.0 mL/min

Injection Volume 20 µL

Column Temperature 30 °C

Detection Wavelength Approximately 285 nm*

Run Time 10 minutes

*Note: The optimal detection wavelength should be experimentally determined by scanning a

standard solution of Enfenamic acid across a UV range (e.g., 200-400 nm) to identify the

wavelength of maximum absorbance (λmax). Literature for the structurally similar Mefenamic

acid suggests a λmax in the range of 280-288 nm.[2][3]

Experimental Protocols
Preparation of Standard Solutions
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Standard Stock Solution (100 µg/mL):

Accurately weigh approximately 10 mg of Enfenamic acid reference standard.

Transfer the standard to a 100 mL volumetric flask.

Dissolve the standard in the mobile phase and make up to the mark with the mobile

phase.

Sonicate for 10 minutes to ensure complete dissolution.

Working Standard Solutions (5-50 µg/mL):

Prepare a series of working standard solutions by diluting the stock solution with the

mobile phase to achieve concentrations in the desired calibration range (e.g., 5, 10, 20,

30, 40, and 50 µg/mL).

Sample Preparation (from a hypothetical tablet
formulation)

Weigh and finely powder not fewer than 20 tablets.

Accurately weigh a portion of the powder equivalent to 10 mg of Enfenamic acid and

transfer it to a 100 mL volumetric flask.

Add approximately 70 mL of the mobile phase and sonicate for 15 minutes to facilitate the

extraction of the drug.

Make up the volume to 100 mL with the mobile phase and mix well.

Filter the solution through a 0.45 µm syringe filter, discarding the first few milliliters of the

filtrate.

The filtered solution is now ready for injection.

Method Validation Recommendations
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The proposed method must be validated in accordance with the International Council for

Harmonisation (ICH) guidelines to ensure its suitability for its intended purpose. The

recommended validation parameters and their typical acceptance criteria are summarized in

Table 2.
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Parameter Typical Acceptance Criteria

Specificity

The peak for Enfenamic acid should be well-

resolved from any other peaks (e.g., from

excipients or degradation products). Peak purity

should be confirmed.

Linearity

A linear relationship between concentration and

peak area should be established over the

intended range. The correlation coefficient (r²)

should be ≥ 0.999.

Accuracy

The percentage recovery should be within 98-

102% at three different concentration levels

(e.g., 80%, 100%, and 120% of the nominal

concentration).

Precision

- Repeatability (Intra-day): The relative standard

deviation (%RSD) for multiple injections of the

same sample should be ≤ 2%. - Intermediate

Precision (Inter-day): The %RSD for analyses

conducted on different days, by different

analysts, or with different equipment should be ≤

2%.

Limit of Detection (LOD)

The lowest concentration of the analyte that can

be detected but not necessarily quantified.

Typically determined based on a signal-to-noise

ratio of 3:1.

Limit of Quantification (LOQ)

The lowest concentration of the analyte that can

be determined with acceptable precision and

accuracy. Typically determined based on a

signal-to-noise ratio of 10:1.
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Robustness

The method's performance should not be

significantly affected by small, deliberate

variations in method parameters such as mobile

phase composition (±2%), pH (±0.2 units), flow

rate (±0.1 mL/min), and column temperature (±2

°C).

Workflow Diagram
The following diagram illustrates the experimental workflow for the quantification of Enfenamic
acid using the proposed HPLC method.
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Caption: Experimental workflow for Enfenamic acid quantification by HPLC.

Conclusion
This application note provides a detailed, albeit theoretical, HPLC method for the quantification

of Enfenamic acid. The proposed reverse-phase method with UV detection is a practical

starting point for analytical method development. It is imperative that this method is thoroughly

validated by the end-user to demonstrate its performance and reliability for the specific

application. The provided protocols for sample preparation and recommendations for method
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validation serve as a comprehensive guide for researchers and scientists in the pharmaceutical

field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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